Cas no 2680891-79-4 (tert-butyl (1r,3r)-3-({(benzyloxy)carbonylamino}methyl)-3-hydroxycyclobutane-1-carboxylate)

• Product Name: tert-butyl (1r,3r)-3-({(benzyloxy)carbonylamino}methyl)-3-hydroxycyclobutane-1-carboxylate
• CAS No: 2680891-79-4
• MF: C₁₈H₂₅NO₅
• MW: 335.394805669785
• CID: 5625714
• PubChem ID: 165926262
• Update Time: 2025-11-06

tert-butyl (1r,3r)-3-({(benzyloxy)carbonylamino}methyl)-3-hydroxycyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-({[(benzyloxy)carbonyl]amino}methyl)-3-hydroxycyclobutane-1-carboxylate
• tert-butyl (1r,3r)-3-({[(benzyloxy)carbonyl]amino}methyl)-3-hydroxycyclobutane-1-carboxylate
• EN300-28296348
• 2680891-79-4
• 2680795-03-1
• EN300-28296346
• tert-butyl (1r,3r)-3-({(benzyloxy)carbonylamino}methyl)-3-hydroxycyclobutane-1-carboxylate

• Inchi： 1S/C18H25NO5/c1-17(2,3)24-15(20)14-9-18(22,10-14)12-19-16(21)23-11-13-7-5-4-6-8-13/h4-8,14,22H,9-12H2,1-3H3,(H,19,21)
• InChI Key： RNMZDRIQFIBUMM-UHFFFAOYSA-N
• SMILES： OC1(CNC(=O)OCC2C=CC=CC=2)CC(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 335.17327290g/mol
• Monoisotopic Mass: 335.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 84.9Ų

Additional information on tert-butyl (1r,3r)-3-({(benzyloxy)carbonylamino}methyl)-3-hydroxycyclobutane-1-carboxylate

Comprehensive Guide to tert-butyl (1r,3r)-3-({(benzyloxy)carbonylamino}methyl)-3-hydroxycyclobutane-1-carboxylate (CAS No. 2680891-79-4)

tert-butyl (1r,3r)-3-({(benzyloxy)carbonylamino}methyl)-3-hydroxycyclobutane-1-carboxylate (CAS No. 2680891-79-4) is a specialized cyclobutane derivative with significant applications in pharmaceutical research and organic synthesis. This compound features a unique hydroxycyclobutane core, which is increasingly studied for its potential in drug discovery, particularly in the development of novel enzyme inhibitors and small-molecule therapeutics. Researchers and industry professionals frequently search for this compound due to its relevance in peptide synthesis and medicinal chemistry.

The molecular structure of tert-butyl (1r,3r)-3-({(benzyloxy)carbonylamino}methyl)-3-hydroxycyclobutane-1-carboxylate includes a tert-butyl ester group and a benzyloxycarbonyl (Cbz) protecting group, making it a versatile intermediate in organic transformations. Its stereochemistry (1r,3r) is critical for its biological activity, as enantiopure compounds often exhibit higher selectivity in drug-target interactions. This aligns with current trends in chiral synthesis and green chemistry, where efficiency and sustainability are prioritized.

In pharmaceutical applications, this compound is often explored for its role in prodrug design and bioconjugation. The presence of both hydroxyl and carboxylate functional groups allows for further derivatization, enabling researchers to tailor its properties for specific therapeutic targets. Recent studies highlight its potential in cancer research and neurodegenerative disease models, addressing growing demand for innovative treatments in these fields.

The synthesis of tert-butyl (1r,3r)-3-({(benzyloxy)carbonylamino}methyl)-3-hydroxycyclobutane-1-carboxylate typically involves asymmetric catalysis or enzymatic resolution to achieve high enantiomeric purity. These methods align with industry shifts toward cost-effective and scalable production techniques. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for quality control, ensuring compliance with regulatory standards for pharmaceutical intermediates.

Market demand for tert-butyl (1r,3r)-3-({(benzyloxy)carbonylamino}methyl)-3-hydroxycyclobutane-1-carboxylate is driven by its utility in high-value chemical synthesis and preclinical drug development. Suppliers and contract research organizations (CROs) frequently list this compound in catalogs targeting academic labs and biotech startups. SEO-optimized searches often include terms like "buy tert-butyl cyclobutane derivative" or "Cbz-protected hydroxycyclobutane supplier," reflecting user intent in procurement and research collaboration.

Future prospects for this compound include its integration into combinatorial chemistry libraries and fragment-based drug discovery platforms. As the pharmaceutical industry emphasizes AI-driven molecular design, compounds like tert-butyl (1r,3r)-3-({(benzyloxy)carbonylamino}methyl)-3-hydroxycyclobutane-1-carboxylate will remain pivotal in bridging computational predictions with experimental validation. Its role in structure-activity relationship (SAR) studies further underscores its long-term relevance.

For researchers seeking detailed protocols or spectroscopic data, reputable sources such as SciFinder and Reaxys provide peer-reviewed references. Storage recommendations typically include anhydrous conditions and low temperatures to preserve stability, addressing common queries about compound handling. Collaborative opportunities in custom synthesis and patent analysis are also emerging areas of interest for this compound.